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Executive Summary

2,6-Dibromo-5-chloronicotinic acid (CAS: 55304-86-4) is a highly functionalized pyridine
derivative used as a critical intermediate in the synthesis of agrochemicals and pharmaceutical
active ingredients (APIs). Its structure features a pyridine ring substituted with three halogens
(two bromine, one chlorine) and a carboxylic acid moiety.[1] This unique substitution pattern
imparts significant lipophilicity compared to the parent nicotinic acid, while the carboxyl group
retains pH-dependent solubility behavior.

This guide provides a comprehensive analysis of the solubility landscape for 2,6-Dibromo-5-
chloronicotinic acid. It synthesizes structural property predictions with data from close
structural analogs to guide solvent selection for reaction, extraction, and recrystallization
processes.

Physicochemical Profile & Structural Analysis

Understanding the solubility requires a deep dive into the molecular interactions governed by
the specific substituents on the pyridine ring.
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Property Value | Description Implication for Solubility

Unique identifier for tracking.

[2](3]

CAS Number 55304-86-4

High halogen content
Molecular Formula CeH2Br2CINO:2 increases density and

lipophilicity.

] Heavy molecule; likely slower
Molecular Weight 315.35 g/mol ) ) o
dissolution kinetics.

Soluble in basic aqueous
o ) ) solutions (salt formation); H-
Acidic Group Carboxylic Acid (-COOH) )
bond donor/acceptor in

alcohols.

Reduces water solubility
_ , significantly; enhances
Halogenation 2,6-Dibromo, 5-Chloro o )
solubility in chlorinated

solvents and aromatics.

Stronger acid than nicotinic
Predicted pKa ~1.6 - 2.8 (Analog based) acid due to electron-
withdrawing halogens.

Solubility Mechanism

The dissolution of 2,6-Dibromo-5-chloronicotinic acid is governed by the competition
between the high lattice energy (due to halogen-halogen interactions in the crystal) and the
solvation energy.

» Polar Protic Solvents (Alcohols): Solvation occurs via Hydrogen bonding with the carboxyl
group.

e Polar Aprotic Solvents (DMSO, DMF): Strong dipole-dipole interactions disrupt the crystal
lattice efficiently.
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» Non-polar Solvents (Hexane): Poor solubility due to the polar carboxylic acid "head," despite
the halogenated "tail.”

Solubility Landscape

While specific mole-fraction data for this exact isomer is often proprietary, the solubility profile
follows a distinct hierarchy based on the behavior of 5-bromo-6-chloronicotinic acid and 2,6-
dichloronicotinic acid.

Solvent Hierarchy (Predicted)

The following table categorizes solvents by their efficiency in dissolving 2,6-Dibromo-5-

chloronicotinic acid at 25°C.

Solvent Class

Representative
Solvents

Solubility
Prediction

Mechanism

Super-Solvents

DMSO, DMF, NMP

Very High (>200
mg/mL)

Strong dipole
interactions; disruption

of carboxylic dimers.

Good Solvents

Methanol, Ethanol,
THF

High (50-150 mg/mL)

H-bonding with -
COOH; alkyl chain
compatibility.

Process Solvents

Ethyl Acetate, Acetone

Moderate (20-80
mg/mL)

Dipole-dipole; useful
for recrystallization

cooling curves.

Lack of H-bonding;

Toluene, DCM, ] -
Poor Solvents Low (<10 mg/mL) partial solubility due to
Chloroform
halogens.
High polarity
] Water (Acidic), mismatch (alkanes) or
Anti-Solvents Insoluble (<1 mg/mL) )
Hexane, Heptane hydrophobic effect
(water).

Thermodynamic Modeling (The Apelblat Equation)
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For precise process engineering, experimental solubility data (

) is typically correlated using the modified Apelblat equation. When generating your own data
(see Section 4), fit the results to:

¢ : Mole fraction solubility
e : Absolute temperature (K)

e : Empirical parameters representing non-ideal solution behavior.[4]

Experimental Protocol: Determination of Solubility

Since exact literature values are scarce for this specific isomer, the following self-validating
protocol is recommended to generate the necessary engineering data.

Workflow Diagram

Fig 1. Standardized Isothermal Saturation Workflow for Halogenated Nicotinic Acids

Thermostat _ | nalysis

: . librati Sampling Analy:
SE BECEEHll - Seii (Constant T, Stirring 24h) (Syringe Filter 0.45 pm) (HPLC/Gravimetric) (Apelblat Model)

Click to download full resolution via product page

Step-by-Step Methodology

» Preparation: Add excess 2,6-Dibromo-5-chloronicotinic acid solid to 50 mL of the target
solvent in a jacketed glass vessel.

o Equilibration: Stir continuously at the target temperature (e.g., 298.15 K) for 24 hours.
Ensure solid phase remains present (saturated solution).

o Settling: Stop stirring and allow the suspension to settle for 2 hours at the same temperature.

o Sampling: Withdraw the supernatant using a pre-heated syringe and filter through a 0.45 pm
PTFE membrane.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.researchgate.net/publication/256738962_Solubility_of_nicotinic_acid_in_water_ethanol_acetone_diethyl_ether_acetonitrile_and_dimethyl_sulfoxide
https://www.benchchem.com/product/b1600974/docs?utm_src=pdf-body-img#solubility-profile-process-engineering-of-2-6-dibromo-5-chloronicotinic-acid
https://www.benchchem.com/product/b1600974/docs?utm_src=pdf-body#solubility-profile-process-engineering-of-2-6-dibromo-5-chloronicotinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600974?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ Quantification:
o Gravimetric: Evaporate a known volume of filtrate to dryness and weigh the residue.

o HPLC: Dilute with mobile phase (e.g., MeOH:Water) and analyze peak area against a
standard curve.

Process Engineering Applications
Recrystallization Strategy

The solubility differential between alcohols and water is the primary lever for purification.
e Solvent System: Ethanol / Water or Methanol / Water.
e Procedure:
o Dissolve crude 2,6-Dibromo-5-chloronicotinic acid in hot Ethanol (Reflux, ~78°C).
o Slowly add Water (Anti-solvent) until turbidity persists.

o Cool gradually to 5°C. The halogenated acid will crystallize out, leaving polar impurities in
the mother liquor.

pH-Swing Extraction

Due to the carboxylic acid functionality:
» Dissolution: Extract into aqueous NaOH (pH > 10) as the carboxylate salt.

e Washing: Wash the aqueous layer with an organic solvent (e.g., Toluene) to remove non-
acidic organic impurities.

» Precipitation: Acidify with HCI to pH < 1. The 2,6-Dibromo-5-chloronicotinic acid will
precipitate as a white solid.

Reaction Solvent Selection

For nucleophilic substitution reactions on the pyridine ring:
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o Recommended:DMF or DMSO. These dissolve the substrate completely and enhance the
nucleophilicity of attacking reagents (e.g., amines or alkoxides) by solvating cations.

Visualization of Purification Logic

ST Fig 2. Recrystallization Logic Flow for 2,6-Dibromo-5-chloronicotinic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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